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Compound of Interest

2-Methoxy-6-
Compound Name:
(trifluoromethyl)benzoic acid

Cat. No.: B045016

Essential Safety and Handling Guide for 2-
Methoxy-6-(trifluoromethyl)benzoic Acid

This guide provides crucial safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 2-Methoxy-6-
(trifluoromethyl)benzoic acid (CAS No. 119692-41-0). The following procedures are based
on established best practices for handling halogenated organic compounds and fine powders
to ensure a safe laboratory environment.

Chemical Identifier:

Name: 2-Methoxy-6-(trifluoromethyl)benzoic acid

CAS Number: 119692-41-0

Molecular Formula: CoH7F303

Molecular Weight: 220.15 g/mol

Form: Solid

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety
when handling 2-Methoxy-6-(trifluoromethyl)benzoic acid. The following table summarizes
the recommended PPE.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles should meet ANSI
Z87.1 standards. A face shield
should be worn over safety
glasses, particularly when
there is a risk of splashing or

dust generation.[1][2]

Hand Protection

Chemical-Resistant Gloves

Disposable nitrile gloves are
suitable for short-term
protection. For prolonged
contact, consult the glove
manufacturer's chemical
resistance guide. Double
gloving may be appropriate for

handling larger quantities.[1][3]

Body Protection

Laboratory Coat

A flame-resistant lab coat worn
over cotton clothing is
recommended. The coat
should be fully buttoned to

maximize skin coverage.[1]

Foot Protection

Closed-Toe Shoes

Shoes must fully cover the

foot.

Respiratory Protection

Air-Purifying Respirator or

Work in a Fume Hood

All handling of this powdered
compound should be
conducted in a certified
chemical fume hood to prevent
inhalation of dust.[1][4] If a
fume hood is not available, a
NIOSH-approved respirator
with an appropriate particulate
filter (e.g., N95) should be
used.[3]
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict handling protocol is critical. The following guide outlines the safe handling
of this compound.

e Preparation and Engineering Controls:

o Always handle 2-Methoxy-6-(trifluoromethyl)benzoic acid within a properly functioning
chemical fume hood to minimize inhalation risk.[1][4]

o Ensure that an emergency eyewash station and safety shower are readily accessible.[5]
o Cover the work surface with absorbent bench paper to contain any potential spills.[6]

e Chemical Handling:
o Before use, inspect the container for any damage.

o To avoid generating dust, do not pour the powder directly from the bottle. Instead, use a
scoop or spatula for transfers.[6]

o Keep the container closed whenever possible to prevent accidental spills and minimize
dust dispersion.[6]

o If creating a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Thoroughly decontaminate all equipment and the work area after use. Wet cleaning
methods or a HEPA vacuum are recommended for cleaning up any remaining powder.[6]

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.[3]

Disposal Plan

Proper disposal of 2-Methoxy-6-(trifluoromethyl)benzoic acid and any contaminated
materials is crucial to protect the environment and comply with regulations.
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o Waste Segregation: As a halogenated organic compound, this chemical waste must be
collected separately from non-halogenated waste.[7][8][9]

o Waste Container:

o Use a designated, clearly labeled, and sealed container for "Halogenated Organic Waste."
[10]

o The container should be in good condition and compatible with the chemical.
o Disposal Procedure:
o Dispose of the chemical waste through a licensed professional waste disposal service.[3]

o Contaminated materials such as gloves, absorbent paper, and weighing boats should also
be disposed of as hazardous waste.

o Do not pour this chemical down the drain.[5][11]

Workflow for Handling 2-Methoxy-6-
(trifluoromethyl)benzoic acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
http://angenechemical.com/sds/448-36-2.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1351336&productDescription=2-METHOXYBENZOIC+ACD+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.gz-supplies.com/news/safe-handling-practices-for-laboratory-chemicals/
https://www.benchchem.com/product/b045016?utm_src=pdf-body
https://www.benchchem.com/product/b045016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

:

Prepare Fume Hood Work Area

Begin Experiment

Handling
y

Retrieve and Inspect Chemical

:

Weigh/Transfer Chemical Using Scoop

l

Close Container Immediately After Use

Conclude Experiment

Cleanup SVz Disposal

Decontaminate Equipment and Work Area

Segregate and Dispose of Waste

Remove PPE and Wash Hands

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b045016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: A workflow diagram illustrating the key steps for safely handling 2-Methoxy-6-
(trifluoromethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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